N-(4,5-dihydro-1,3-thiazol-2-yl)pyridin-3-amine dihydrochloride
Description
N-(4,5-dihydro-1,3-thiazol-2-yl)pyridin-3-amine dihydrochloride, also known as DTTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTA is a heterocyclic compound that contains a pyridine ring and a thiazole ring in its structure.
Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives have been studied for their antimicrobial properties. In particular, N-(4,5-dihydro-1,3-thiazol-2-yl)pyridin-3-amine dihydrochloride may exhibit antibacterial and antifungal effects. Researchers have investigated its efficacy against various pathogens, including bacteria and fungi. Further studies are needed to understand its mechanism of action and potential clinical applications .
Anticancer Potential
Thiazoles have garnered attention as potential anticancer agents. N-(4,5-dihydro-1,3-thiazol-2-yl)pyridin-3-amine dihydrochloride could play a role in cancer therapy. Researchers explore its impact on cancer cell lines, tumor growth inhibition, and apoptosis induction. Investigating its interactions with specific molecular targets may reveal novel pathways for cancer treatment .
Antioxidant Properties
Thiazoles often possess antioxidant activity. This compound might contribute to cellular protection against oxidative stress. Researchers investigate its ability to scavenge free radicals, prevent lipid peroxidation, and maintain redox balance. Understanding its antioxidant mechanisms could have implications for health and disease prevention .
Anti-Inflammatory Effects
Inflammation plays a crucial role in various diseases. Thiazoles, including our compound of interest, may exhibit anti-inflammatory properties. Researchers explore its impact on inflammatory pathways, cytokine modulation, and tissue damage. Potential applications include managing chronic inflammatory conditions .
Neuroprotective Potential
Thiazoles have been linked to neuroprotection. Our compound could influence neuronal health, potentially mitigating neurodegenerative diseases like Alzheimer’s. Researchers study its effects on neuronal viability, oxidative stress, and neuroinflammation. Unraveling its neuroprotective mechanisms is essential for therapeutic development .
Cardiovascular Applications
Thiazoles may impact cardiovascular health. Researchers investigate whether N-(4,5-dihydro-1,3-thiazol-2-yl)pyridin-3-amine dihydrochloride affects blood pressure regulation, endothelial function, or vascular inflammation. Understanding its cardiovascular effects could lead to novel treatments for hypertension and related conditions .
properties
IUPAC Name |
N-pyridin-3-yl-4,5-dihydro-1,3-thiazol-2-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3S.2ClH/c1-2-7(6-9-3-1)11-8-10-4-5-12-8;;/h1-3,6H,4-5H2,(H,10,11);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQLFJYOBEHNMIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=N1)NC2=CN=CC=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,5-dihydro-1,3-thiazol-2-yl)pyridin-3-amine dihydrochloride | |
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